Cas no 865887-16-7 (Ethyl 5-methoxy-1H-indazole-3-carboxylate)

• Product Name: Ethyl 5-methoxy-1H-indazole-3-carboxylate
• CAS No: 865887-16-7
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD06659782
• CID: 718819
• PubChem ID: 34178662
• Update Time: 2025-05-22

Ethyl 5-methoxy-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methoxy-1H-indazole-3-carboxylate
• 1H-Indazole-3-carboxylicacid, 5-methoxy-, ethyl ester
• 5-METHOXY-1H-INDAZOLE-3-CARBOXYLIC ACID ETHYL ESTER,
• ethyl 5-methoxyindazole-3-carboxylate
• Ethyl 5-methoxy-1H-indazole-3-carboxylate (ACI)
• DTXSID80653033
• 865887-16-7
• MFCD06659782
• DB-076692
• SCHEMBL493081
• CS-0151651
• 5-Methoxy-1H-indazole-3-carboxylic acid ethyl ester
• AKOS022185860
• E73961
• BS-49899
• AB26294
• ETHYL5-METHOXY-1H-INDAZOLE-3-CARBOXYLATE
• SY343651

• MDL： MFCD06659782
• Inchi： 1S/C11H12N2O3/c1-3-16-11(14)10-8-6-7(15-2)4-5-9(8)12-13-10/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key： LFWBFXSJXLTAIJ-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC=C(C=2)OC)NN=1)OCC

Computed Properties

• Exact Mass: 220.08500
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 390.9±22.0 °C at 760 mmHg
• Flash Point: 190.2±22.3 °C
• PSA: 64.21000
• LogP: 1.74820
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 5-methoxy-1H-indazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on Ethyl 5-methoxy-1H-indazole-3-carboxylate

Recent Advances in the Study of Ethyl 5-methoxy-1H-indazole-3-carboxylate (CAS: 865887-16-7) in Chemical Biology and Pharmaceutical Research

Ethyl 5-methoxy-1H-indazole-3-carboxylate (CAS: 865887-16-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief consolidates the latest findings on the compound, highlighting its synthetic utility, mechanism of action, and prospective clinical applications.

One of the most notable advancements in the study of Ethyl 5-methoxy-1H-indazole-3-carboxylate is its application in the synthesis of novel indazole-based kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's efficacy, resulting in derivatives with improved selectivity and reduced off-target effects. These findings underscore the compound's potential as a scaffold for developing next-generation anticancer drugs.

In addition to its role in oncology, Ethyl 5-methoxy-1H-indazole-3-carboxylate has been investigated for its anti-inflammatory properties. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound and its analogs can modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. The study reported significant reductions in pro-inflammatory cytokine levels in animal models, suggesting its potential as a lead compound for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of Ethyl 5-methoxy-1H-indazole-3-carboxylate has also been a focal point of recent research. A 2022 paper in Organic Process Research & Development detailed an optimized large-scale synthesis protocol for the compound, emphasizing cost-effectiveness and environmental sustainability. The protocol employs green chemistry principles, such as solvent recycling and catalytic methods, to minimize waste and improve yield. This advancement is particularly relevant for industrial-scale production, facilitating the compound's broader application in drug discovery pipelines.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 5-methoxy-1H-indazole-3-carboxylate-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is exploring prodrug strategies and nanoformulations to address these limitations. Furthermore, toxicological assessments are underway to ensure the safety profile of derivatives derived from this scaffold.

In conclusion, Ethyl 5-methoxy-1H-indazole-3-carboxylate (CAS: 865887-16-7) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its dual utility as a synthetic intermediate and a bioactive molecule positions it at the forefront of drug discovery efforts targeting cancer and inflammatory diseases. Future studies should focus on overcoming pharmacokinetic hurdles and advancing the most promising derivatives into clinical trials. The compound's versatility and the recent methodological advancements in its synthesis and application underscore its potential to contribute significantly to the development of novel therapeutics.